Cas no 126840-36-6 (1-Bromooctane-d17)

• Product Name: 1-Bromooctane-d17
• CAS No: 126840-36-6
• MF: C₈H₁₇Br
• MW: 210.229330778122
• MDL: MFCD00148962
• CID: 103321
• PubChem ID: 16213278
• Update Time: 2025-06-14

1-Bromooctane-d17 Chemical and Physical Properties

Names and Identifiers

• Octane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-d17,8-bromo- (9CI)
• 1-BROMOOCTANE-D17
• octyl-d17bromide
• 1-BROMOOCTANE-D17, 98 ATOM % D
• 126840-36-6
• 1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecadeuteriooctane
• AKOS015912497
• 1-bromo(?H??)octane
• DTXSID10583839
• D98118
• J-005442
• HY-W032015S
• CS-0568178
• 1-Bromo(~2~H_17_)octane
• Octyl-d17 bromide
• DA-49152
• 1-Bromooctane-d17

• MDL： MFCD00148962
• Inchi： 1S/C8H17Br/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2
• InChI Key： VMKOFRJSULQZRM-OISRNESJSA-N
• SMILES： BrC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 226.26459
• Monoisotopic Mass: 209.15807g/mol
• Isotope Atom Count: 17
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: 。
• Density: 1.217 g/mL at 25 °C
• Melting Point: −55 °C(lit.)
• Boiling Point: 201 °C(lit.)
• Flash Point: 173 °F
• Refractive Index: n20/D 1.4518(lit.)
• PSA: 0
• Solubility: 。

1-Bromooctane-d17 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on 1-Bromooctane-d17

Comprehensive Guide to 1-Bromooctane-d17 (CAS No. 126840-36-6): Properties, Applications, and Industry Insights

1-Bromooctane-d17, identified by its CAS number 126840-36-6, is a deuterated derivative of 1-bromooctane, a compound widely utilized in synthetic chemistry, pharmaceuticals, and material science. This isotopically labeled variant is particularly valuable for research requiring precise molecular tracking, such as NMR spectroscopy, kinetic studies, and metabolic pathway analysis. The incorporation of 17 deuterium atoms enhances its utility in advanced analytical techniques, making it a sought-after reagent in both academic and industrial laboratories.

The growing demand for deuterated compounds like 1-Bromooctane-d17 is driven by their critical role in drug development and environmental science. Researchers frequently search for terms such as "deuterated alkyl halides", "isotope-labeled reagents", and "CAS 126840-36-6 applications", reflecting the compound's relevance in cutting-edge studies. Its stability and predictable reactivity under controlled conditions further contribute to its popularity in organic synthesis and catalysis research.

From a structural perspective, 1-Bromooctane-d17 retains the properties of its non-deuterated counterpart while offering unique advantages. The C-D bonds exhibit lower vibrational frequencies compared to C-H bonds, which minimizes signal interference in spectroscopic analyses. This characteristic is especially beneficial for mechanistic studies and reaction monitoring, addressing common user queries like "how to use deuterated solvents in NMR" or "best practices for isotopic labeling".

In the pharmaceutical industry, 1-Bromooctane-d17 is employed as an internal standard for mass spectrometry and quantitative analysis. Its consistent fragmentation patterns improve data accuracy, aligning with the increasing focus on precision medicine and regulatory compliance. Recent trends also highlight its use in green chemistry initiatives, where deuterated compounds reduce solvent waste and enhance reaction efficiency—a topic frequently explored in searches like "sustainable deuterated reagents".

Storage and handling of 1-Bromooctane-d17 require attention to chemical stability and moisture sensitivity. Best practices include storage under inert gas and the use of airtight containers, which are often discussed in forums under keywords such as "handling deuterated chemicals safely". These protocols ensure the compound's longevity and performance in sensitive applications.

Looking ahead, the versatility of CAS 126840-36-6 positions it as a key player in emerging fields like proteomics and nanotechnology. Its integration with AI-driven drug discovery platforms and high-throughput screening methods underscores its adaptability to modern scientific challenges. By addressing user interests such as "future of isotope labeling" and "deuterated compounds in diagnostics", this guide aims to bridge knowledge gaps while optimizing for search engine visibility.